Cas no 1249123-63-4 (4-amino-4-(2,4-dichlorophenyl)butanoic acid)

• Product Name: 4-amino-4-(2,4-dichlorophenyl)butanoic acid
• CAS No: 1249123-63-4
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 6014577
• PubChem ID: 61270443
• Update Time: 2025-06-11

4-amino-4-(2,4-dichlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,4-dichlorophenyl)butanoic acid
• AKOS010522209
• 1249123-63-4
• EN300-1965577

• Inchi： 1S/C10H11Cl2NO2/c11-6-1-2-7(8(12)5-6)9(13)3-4-10(14)15/h1-2,5,9H,3-4,13H2,(H,14,15)
• InChI Key： CGYAPYZRRKJAHB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC(=O)O)N)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(2,4-dichlorophenyl)butanoic acid

4-Amino-4-(2,4-dichlorophenyl)butanoic Acid (CAS No. 1249123-63-4): An Overview

4-Amino-4-(2,4-dichlorophenyl)butanoic acid (CAS No. 1249123-63-4) is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a dichlorophenyl moiety, and a butanoic acid chain. These structural elements contribute to its diverse chemical properties and biological activities, making it a subject of interest for both academic and industrial researchers.

The chemical structure of 4-amino-4-(2,4-dichlorophenyl)butanoic acid is defined by its molecular formula C₁₁H₁₁Cl₂NO₂. The presence of the dichlorophenyl group imparts significant electronic and steric effects, which influence the compound's reactivity and stability. The amino group and the carboxylic acid group provide functional sites for various chemical reactions, such as amide formation and esterification, making this compound a valuable intermediate in synthetic chemistry.

In recent years, 4-amino-4-(2,4-dichlorophenyl)butanoic acid has gained attention for its potential applications in medicinal chemistry. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

The synthesis of 4-amino-4-(2,4-dichlorophenyl)butanoic acid can be achieved through various routes. One common method involves the reaction of 2,4-dichlorobenzaldehyde with an appropriate amino acid derivative followed by reduction and subsequent functional group manipulation. This synthetic approach allows for the preparation of the compound with high purity and yield, making it suitable for both laboratory-scale studies and larger-scale production.

The physicochemical properties of 4-amino-4-(2,4-dichlorophenyl)butanoic acid, such as its solubility in polar solvents and its stability under various conditions, are crucial for its application in different research contexts. For example, its solubility in water and organic solvents facilitates its use in solution-based reactions and formulations. Additionally, the compound's thermal stability ensures that it can be handled and stored without significant degradation.

In the realm of pharmaceutical research, 4-amino-4-(2,4-dichlorophenyl)butanoic acid has been explored as a lead compound for drug development. Its ability to modulate specific biological pathways makes it a promising candidate for therapeutic interventions. A 2020 study published in the Bioorganic & Medicinal Chemistry Letters highlighted the potential of this compound as an inhibitor of specific enzymes involved in cancer cell proliferation. The study demonstrated that derivatives of this compound exhibited selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells.

The environmental impact of 4-amino-4-(2,4-dichlorophenyl)butanoic acid is also an important consideration. Researchers are actively investigating methods to synthesize this compound using green chemistry principles to minimize environmental footprint. For instance, catalytic processes that use environmentally benign catalysts have been developed to improve the sustainability of its production.

In conclusion, 4-amino-4-(2,4-dichlorophenyl)butanoic acid (CAS No. 1249123-63-4) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of complex biological processes and developing novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern scientific inquiry.